Cas no 1236590-06-9 (Acetic acid, 2-[(2-cyano-6-benzothiazolyl)oxy]-)

• Product Name: Acetic acid, 2-[(2-cyano-6-benzothiazolyl)oxy]-
• CAS No: 1236590-06-9
• MF: C₁₀H₆N₂O₃S
• MW: 234.231240749359
• CID: 848797
• Update Time: 2023-11-19

Acetic acid, 2-[(2-cyano-6-benzothiazolyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[(2-cyano-6-benzothiazolyl)oxy]-
• CID 119083880

• Inchi： 1S/C10H6N2O3S/c11-4-9-12-7-2-1-6(3-8(7)16-9)15-5-10(13)14/h1-3H,5H2,(H,13,14)
• InChI Key： QAKQEFIUNHPJAE-UHFFFAOYSA-N
• SMILES： S1C(C#N)=NC2C=CC(=CC1=2)OCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 327
• Topological Polar Surface Area: 111

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 457.7±43.0 °C(Predicted)
• pka: 2.90±0.50(Predicted)